![molecular formula C16H21N3O3S B2968823 4-(1H-pyrrol-1-yl)-N-(4-sulfamoylphenethyl)butanamide CAS No. 1251610-77-1](/img/structure/B2968823.png)
4-(1H-pyrrol-1-yl)-N-(4-sulfamoylphenethyl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(1H-pyrrol-1-yl)-N-(4-sulfamoylphenethyl)butanamide, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in the field of cancer research. It is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a critical role in B-cell receptor signaling. The inhibition of BTK has shown promising results in the treatment of B-cell malignancies, such as chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL).
Scientific Research Applications
Anticonvulsant Activity
One significant area of research has been the exploration of anticonvulsant properties. A study designed and synthesized new hybrid compounds derived from propanamides and butanamides, showing potential as new anticonvulsant agents. These compounds, including variations of the pyrrol-1-yl structure, demonstrated broad spectra of activity across several preclinical seizure models. Compound 11, in particular, showed high protection without impairing motor coordination, indicating a better safety profile compared to some clinically relevant antiepileptic drugs (Kamiński et al., 2015).
Antitumor Activity
Another research focused on the synthesis of novel acetamide, pyrrole, and other derivatives containing a biologically active pyrazole moiety to evaluate their antitumor activity. Compound 4, a derivative, was found to be more effective than the reference drug, doxorubicin, as a positive control, highlighting the potential of these compounds in cancer treatment (Alqasoumi et al., 2009).
Electrolyte for Li Metal Cells
Research into the use of pyrrolidinium-based compounds as electrolytes in lithium/sulfur (Li/S) cells has shown promising results. A study characterized mixtures of N-methyl-N-butyl pyrrolidinium bis(trifluoromethanesulfonyl)imide, LiTFSI, and tetra(ethylene glycol) dimethyl ether, which exhibited enhanced ionic conductivity and compatibility with Li metal electrodes. This advancement could improve the performance of Li/S cells, especially at lower temperatures (Shin & Cairns, 2008).
Luminescent Polymers
The development of highly luminescent polymers incorporating the pyrrolo[3,4-c]pyrrole-1,4-dione unit has been explored. These polymers exhibit strong fluorescence with high quantum yield, suggesting potential applications in optoelectronic devices (Zhang & Tieke, 2008).
Antimicrobial Evaluation
A study on the synthesis and antimicrobial evaluation of new derivatives incorporating a pyrimidine ring demonstrated moderate activity. These findings contribute to the ongoing search for new antimicrobial agents (Farag et al., 2009).
Properties
IUPAC Name |
4-pyrrol-1-yl-N-[2-(4-sulfamoylphenyl)ethyl]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O3S/c17-23(21,22)15-7-5-14(6-8-15)9-10-18-16(20)4-3-13-19-11-1-2-12-19/h1-2,5-8,11-12H,3-4,9-10,13H2,(H,18,20)(H2,17,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZZVRPZGKZXVJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=C1)CCCC(=O)NCCC2=CC=C(C=C2)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.